![molecular formula C20H15Cl3FNO2 B2780061 1-(2-Chloro-6-fluorobenzyl)-3-((2,6-dichlorobenzyl)oxy)-2-methyl-4(1H)-pyridinone CAS No. 338965-33-6](/img/structure/B2780061.png)
1-(2-Chloro-6-fluorobenzyl)-3-((2,6-dichlorobenzyl)oxy)-2-methyl-4(1H)-pyridinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2-Chloro-6-fluorobenzyl)-3-((2,6-dichlorobenzyl)oxy)-2-methyl-4(1H)-pyridinone is a useful research compound. Its molecular formula is C20H15Cl3FNO2 and its molecular weight is 426.69. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Environmental Exposure and Human Health
Organophosphorus (OP) and pyrethroid (PYR) compounds are extensively used insecticides, with numerous studies documenting their presence in environmental samples and human biomonitoring data. For example, a study on the environmental exposure of South Australian preschool children to OPs and PYRs highlighted the widespread chronic exposure in the population, emphasizing the significance of understanding exposure levels for public health policy development (Babina et al., 2012).
Metabolism and Pharmacokinetics
Research into the metabolism and pharmacokinetics of related chemicals provides insight into how these compounds are processed by the human body. For example, a study on CERC-301, a GluN2B-selective N-methyl-D-aspartate receptor antagonist, characterized its pharmacodynamic and pharmacokinetic properties, providing a foundation for dose selection in clinical trials (Garner et al., 2015).
Exposure and Health Risks
Investigations into the health risks associated with exposure to chemicals similar to the one reveal potential adverse effects. A study on pregnant women in Puerto Rico examined the relationship between urinary concentrations of phenol, paraben, and markers of oxidative stress and inflammation, suggesting that exposure to these compounds could influence birth outcomes and other adverse health effects (Watkins et al., 2015).
Toxicokinetics and Case Studies
Case studies offer valuable insights into the toxicokinetics and clinical management of poisoning cases involving similar compounds. For example, research into acute human chlorpyrifos poisoning provided novel insights into the metabolism and toxicokinetics of organophosphorothioate-type insecticides, proposing new biotransformation routes and highlighting the importance of urinary markers for exposure assessment (Bicker et al., 2005).
properties
IUPAC Name |
1-[(2-chloro-6-fluorophenyl)methyl]-3-[(2,6-dichlorophenyl)methoxy]-2-methylpyridin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15Cl3FNO2/c1-12-20(27-11-14-16(22)4-2-5-17(14)23)19(26)8-9-25(12)10-13-15(21)6-3-7-18(13)24/h2-9H,10-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MDTVPPWNZCEKLA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)C=CN1CC2=C(C=CC=C2Cl)F)OCC3=C(C=CC=C3Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15Cl3FNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.